BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling FD-
1080

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FD-1080

Cat. No.: B15553411

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with FD-1080, a near-infrared (NIR-I1) fluorophore
used in in vivo imaging.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for FD-
1080, the following procedures are based on best practices for handling potent chemical
compounds in a laboratory setting and information available for similar fluorophores.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling FD-1080 to minimize
exposure. The required PPE varies based on the task being performed.
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Task Required Personal Protective Equipment

Primary Containment: Use of a containment
ventilated enclosure (CVE), glovebox, or
chemical fume hood is essential to prevent
aerosol generation. Respiratory Protection: A
NIOSH-approved N95 or higher respirator is
Weighing and Aliquoting (Dry Powder) recommended. Hand Protection: Double gloving
with nitrile gloves is required. Change gloves
frequently and immediately if contaminated.
Body Protection: A disposable, low-linting
coverall or a lab coat with tight-fitting cuffs. Eye
Protection: Chemical splash goggles or a full-

face shield.

Primary Containment: Work within a chemical
fume hood. Respiratory Protection: Not
generally required if working in a properly
Handling Solutions functioning chemical fume hood. Hand
Protection: Nitrile gloves. Body Protection: A
dedicated lab coat. Eye Protection: Safety

glasses with side shields.

Experimental Protocols: Safe Handling and Disposal

Storage: Store FD-1080 in a cool (4°C), dry, and dark place, sealed from moisture and light.[2]
For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Preparation of Solutions:

o Stock Solution: Prepare a stock solution by dissolving FD-1080 in an appropriate solvent like
DMSO.[1]

o Working Solution: Dilute the stock solution with a suitable buffer (e.g., PBS) to the desired
concentration for experimental use.[1] All handling of the compound during preparation
should be done in a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedure
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e Preparation and Weighing of Dry Powder:

o

Step 1: Gowning and PPE: Before entering the designated handling area, don all required
PPE as specified in the table above for "Weighing and Aliquoting."

Step 2: Prepare the Containment Enclosure: Ensure the CVE, glovebox, or chemical fume
hood is clean and operating correctly.

Step 3: Introduce Materials: Carefully introduce the container of FD-1080, along with all
necessary tools (spatulas, weigh boats, vials, etc.), into the containment enclosure.

Step 4: Weighing: Perform all weighing and aliquoting operations within the containment
enclosure to prevent the escape of airborne particles.

Step 5: Sealing and Labeling: Securely seal all containers with the weighed compound.
Clearly label each container with the compound name, concentration, date, and
appropriate hazard warnings.

Step 6: Decontamination: Decontaminate all surfaces and tools inside the containment
enclosure according to your institution's established procedures.

e Use in Experiments:

o

[¢]

o

[e]

When using FD-1080 solutions, handle them within a chemical fume hood.
Wear appropriate PPE for handling solutions.
Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Disposal Plan:

All waste contaminated with FD-1080 is considered chemical waste and must be disposed of

according to institutional and local regulations.

e Solid Waste: This includes used gloves, gowns, weigh boats, and any other disposable

materials that have come into contact with the compound. Collect all solid waste in a
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dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing FD-1080 in a sealed, labeled hazardous
waste container. Do not pour any solutions down the drain.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as chemical waste. The rinsed containers can then be disposed of
according to institutional guidelines.

Workflow for Safe Handling and Disposal of FD-1080

Caption: Workflow for the safe handling and disposal of FD-1080.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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